Methyl 2-aminopyridine-4-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of Methyl 2-aminopyridine-4-carboxylate and its derivatives involves various chemical strategies. For instance, a series of methyl-2-aminopyridine-4-carboxylate derivatives were synthesized to determine their in vitro antimicrobial activity. These compounds were confirmed through elemental analyses, FT-IR, and 1H NMR spectral studies, with some showing good antimicrobial activity (Nagashree et al., 2013). Another study presented the synthesis of Methyl 4-Fluoro-3-methylpyridine-2-carboxylate from methyl 3-methylpyridine-2-carboxylate through a series of reactions, highlighting the compound's versatility in chemical transformations (Shi Qunfeng et al., 2012).
Molecular Structure Analysis
The molecular structure of Methyl 2-aminopyridine-4-carboxylate derivatives is crucial for understanding their chemical behavior. Studies have utilized techniques like X-ray diffraction, IR, and NMR spectroscopy to elucidate the structures of these compounds, providing insights into their molecular geometries and structural characteristics. For example, the molecular and crystal structures, along with vibrational studies and quantum chemical calculations of nitro derivatives of 2-amino-4-methylpyridine, were determined, showcasing the stability and structural details of these compounds (Bryndal et al., 2012).
Chemical Reactions and Properties
Methyl 2-aminopyridine-4-carboxylate undergoes various chemical reactions, offering a broad spectrum of applications. For instance, it participates in metal/organo relay catalysis in a one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates, demonstrating its utility in complex chemical transformations (Galenko et al., 2015). Another example includes its role in the electrocatalytic carboxylation with CO2 in ionic liquid, showcasing its potential in environmentally friendly chemical processes (Feng et al., 2010).
Scientific Research Applications
1. Antimicrobial Activity
- Summary of Application: Methyl 2-aminopyridine-4-carboxylate derivatives have been synthesized and studied for their antimicrobial activity. These compounds are formed during the reaction of methyl-2-aminopyridine-4-carboxylate with different aldehydes .
- Methods of Application: The chemical structures of the synthesized compounds were confirmed by elemental analyses, FT-IR, and 1 H NMR spectral studies . Among the synthesized compounds, some showed good antimicrobial activity compared to others in the series .
2. Inhibition of Nitrogen Monoxide Synthetase
- Summary of Application: Methyl 2-aminopyridine-4-carboxylate is used as an inhibitor of nitrogen monoxide synthetase .
- Methods of Application: The specific methods of application or experimental procedures were not provided in the search results .
- Results or Outcomes: The compound is known to inhibit nitrogen monoxide synthetase, but the specific results or outcomes, including any quantitative data or statistical analyses, were not provided in the search results .
3. Synthesis of Schiff Bases
- Summary of Application: Methyl 2-aminopyridine-4-carboxylate can be used to synthesize Schiff bases, which are compounds containing an azomethine group (–CH=N–). These bases are important in elucidating the mechanism of transamination and racemisation reactions in biological systems .
- Methods of Application: The Schiff bases of methyl-2-aminopyridine-4-carboxylate derivatives are synthesized from the reaction of methyl-2-aminopyridine-4-carboxylate with different aldehydes .
- Results or Outcomes: The synthesized Schiff bases have been studied for their diverse structural aspects and complexation behaviors . Some of these bases have shown excellent biological activities .
4. Synthesis of Diverse Biological Molecules
- Summary of Application: 2-Aminopyridine, a moiety in Methyl 2-aminopyridine-4-carboxylate, is known for the synthesis of diverse biological molecules .
- Methods of Application: The specific methods of application or experimental procedures were not provided in the search results .
- Results or Outcomes: Many pharmaceutical companies aim to synthesize low-molecular weight molecules for use as pharmacophores against various biological targets. 2-Aminopyridine can serve as a perfect locomotive in the synthesis and pulling of such molecules towards respective pharmacological goals .
5. Synthesis of Organic Compounds
- Summary of Application: Methyl 2-aminopyridine-4-carboxylate can be used as an organic synthesis intermediate for the synthesis of other compounds .
- Methods of Application: The specific methods of application or experimental procedures were not provided in the search results .
- Results or Outcomes: The compound is used in the synthesis of other compounds, but the specific results or outcomes, including any quantitative data or statistical analyses, were not provided in the search results .
6. Inhibitor of Nitrogen Monoxide Synthetase
- Summary of Application: Methyl 2-aminopyridine-4-carboxylate is used as an inhibitor of nitrogen monoxide synthetase .
- Methods of Application: The specific methods of application or experimental procedures were not provided in the search results .
- Results or Outcomes: The compound is known to inhibit nitrogen monoxide synthetase, but the specific results or outcomes, including any quantitative data or statistical analyses, were not provided in the search results .
Safety And Hazards
Future Directions
Aminopyridines, including “Methyl 2-aminopyridine-4-carboxylate”, have been extensively studied in the last few decades owing to their interesting biological activities . They have been synthesized from a variety of compounds and have shown a wide range of biological activities . The significance of these studies is on the various synthetic methods revealed, which may be helpful to the development of newer compounds with aminopyridines moieties that could offer high bioactivity and lesser toxicity .
properties
IUPAC Name |
methyl 2-aminopyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-11-7(10)5-2-3-9-6(8)4-5/h2-4H,1H3,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVWWNEYBEFASMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00284984 | |
Record name | Methyl 2-aminopyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00284984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-aminoisonicotinate | |
CAS RN |
6937-03-7 | |
Record name | 6937-03-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40138 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Methyl 2-aminopyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00284984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 2-aminopyridine-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.